Cas no 1338984-62-5 (3-[(5-Bromofuran-2-yl)methoxy]azetidine)

• Product Name: 3-[(5-Bromofuran-2-yl)methoxy]azetidine
• CAS No: 1338984-62-5
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5746892
• PubChem ID: 63107197
• Update Time: 2025-11-01

3-[(5-Bromofuran-2-yl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-((5-Bromofuran-2-yl)methoxy)azetidine
• AKOS012408023
• CS-0265929
• EN300-1146082
• 1338984-62-5
• 3-[(5-bromofuran-2-yl)methoxy]azetidine
• Azetidine, 3-[(5-bromo-2-furanyl)methoxy]-
• 3-[(5-Bromofuran-2-yl)methoxy]azetidine

• Inchi： 1S/C8H10BrNO2/c9-8-2-1-6(12-8)5-11-7-3-10-4-7/h1-2,7,10H,3-5H2
• InChI Key： VKSVVVVIIWMJJC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(COC2CNC2)O1

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 275.3±40.0 °C(Predicted)
• pka: 9.52±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-[(5-Bromofuran-2-yl)methoxy]azetidine

Recent Advances in the Study of 3-[(5-Bromofuran-2-yl)methoxy]azetidine (CAS: 1338984-62-5)

The compound 3-[(5-Bromofuran-2-yl)methoxy]azetidine (CAS: 1338984-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 3-[(5-Bromofuran-2-yl)methoxy]azetidine, which serves as a key intermediate in the development of novel bioactive molecules. The presence of the bromofuran moiety and the azetidine ring in its structure makes it a promising candidate for the design of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modulating specific protein-protein interactions, suggesting its potential as a scaffold for anticancer agents.

In addition to its role in drug discovery, 3-[(5-Bromofuran-2-yl)methoxy]azetidine has been investigated for its pharmacokinetic properties. A recent preclinical study revealed that the compound exhibits favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. Researchers have also explored its potential in central nervous system (CNS) drug delivery, owing to its ability to cross the blood-brain barrier, as reported in a 2024 ACS Chemical Neuroscience publication.

Further investigations into the mechanistic aspects of 3-[(5-Bromofuran-2-yl)methoxy]azetidine have uncovered its interaction with specific molecular targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These findings, published in Nature Chemical Biology, underscore the compound's potential in treating neurological disorders and chronic pain. The compound's ability to selectively bind to these targets while minimizing off-target effects makes it a valuable tool for precision medicine.

Despite these promising developments, challenges remain in optimizing the compound's efficacy and safety profile. Ongoing research is focused on structural modifications to enhance its potency and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical properties and broad therapeutic potential position it as a key player in the next generation of bioactive molecules.

In conclusion, 3-[(5-Bromofuran-2-yl)methoxy]azetidine (CAS: 1338984-62-5) represents a promising avenue for drug discovery and development. Its multifaceted applications, ranging from anticancer therapies to CNS-targeted treatments, highlight its significance in modern pharmaceutical research. Continued exploration of its biological mechanisms and synthetic derivatives will likely yield further breakthroughs in the coming years.